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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison between experimentally determined and

theoretically predicted boiling points of higher n-alkanes, specifically from dodecane (C12) to

eicosane (C20). The accurate determination and prediction of boiling points are crucial for

various applications, including purification processes, material characterization, and the

development of structure-property relationships in drug design and materials science.

Experimental and Predicted Boiling Point Data
The following table summarizes the experimental boiling points for a series of n-alkanes and

compares them with values derived from a simplified predictive model. The predictive model is

based on the general observation that the boiling point of n-alkanes increases by an average of

approximately 19.3°C for each additional methylene (CH₂) group in this range. The predicted

values are extrapolated from the experimental boiling point of dodecane.
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Alkane Name
Molecular
Formula

Experimental
Boiling Point
(°C)

Predicted
Boiling Point
(°C)

Difference (°C)

n-Dodecane C₁₂H₂₆ 216.0 216.0 0.0

n-Tridecane C₁₃H₂₈ 235.4[1] 235.3 -0.1

n-Tetradecane C₁₄H₃₀ 253.6[2][3] 254.6 +1.0

n-Pentadecane C₁₅H₃₂ 270.0[4][5] 273.9 +3.9

n-Hexadecane C₁₆H₃₄ 286.8[6][7] 293.2 +6.4

n-Heptadecane C₁₇H₃₆ 301.9 312.5 +10.6

n-Octadecane C₁₈H₃₈ 316.1[8] 331.8 +15.7

n-Nonadecane C₁₉H₄₀ 329.7[9][10][11] 351.1 +21.4

n-Eicosane C₂₀H₄₂ 343.1[12] 370.4 +27.3

Analysis of Model Accuracy
The simplified predictive model provides a reasonable first approximation for the boiling points

of higher alkanes. However, the data clearly indicates that the predictive accuracy decreases

as the carbon chain length increases. The positive deviation in the predicted values suggests

that the incremental increase in boiling point per CH₂ group is not constant and likely

diminishes for larger molecules. This is because as the molecules become larger, the increase

in van der Waals forces is not perfectly linear with the increase in molecular weight.

More sophisticated prediction methods, such as Quantitative Structure-Property Relationship

(QSPR) models, utilize a variety of molecular descriptors to achieve higher accuracy.[13][14]

[15][16] These models can account for subtle changes in intermolecular forces and molecular

geometry that influence the boiling point.

Experimental Protocol: Micro-Boiling Point
Determination
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For the determination of boiling points of small quantities of high-boiling-point liquids, a micro-

boiling point method using a Thiele tube is commonly employed.[17]

Apparatus:

Thiele tube

High-temperature heating oil (e.g., mineral oil or silicone oil)

Thermometer (with a range appropriate for the expected boiling point)

Small test tube (e.g., 75 x 12 mm)

Capillary tube (sealed at one end)

Bunsen burner or other heat source

Clamp and stand

Procedure:

Sample Preparation: A small amount of the liquid alkane (approximately 0.5 mL) is placed

into the small test tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with the

open end downwards.

Apparatus Assembly: The test tube is attached to the thermometer using a rubber band or a

small piece of wire, ensuring the bulb of the thermometer is level with the bottom of the test

tube. This assembly is then clamped and lowered into the Thiele tube containing the heating

oil, making sure the oil level is above the side arm of the Thiele tube.

Heating: The side arm of the Thiele tube is gently and evenly heated.[18] This design allows

for the convection of the oil, ensuring uniform heating of the sample.

Observation: As the temperature rises, air trapped in the capillary tube will be expelled,

followed by the vapor of the sample, which will emerge as a steady stream of bubbles from

the open end of the capillary tube.
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Boiling Point Determination: The heat source is removed once a continuous and rapid

stream of bubbles is observed. The apparatus is allowed to cool slowly. The boiling point is

the temperature at which the stream of bubbles ceases and the liquid just begins to be

drawn back into the capillary tube.[19] This indicates that the vapor pressure of the sample is

equal to the atmospheric pressure.

Recording: The temperature at this point is recorded as the experimental boiling point. It is

also important to record the atmospheric pressure at the time of the experiment, as boiling

points are pressure-dependent.

Logical Relationships in Boiling Point Determination
The boiling point of an alkane is primarily determined by the strength of its intermolecular

forces, which in the case of nonpolar alkanes, are London dispersion forces.[20][21][22] The

strength of these forces is influenced by the molecule's size (molecular weight) and surface

area.
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Caption: Relationship between alkane properties and boiling point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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